N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-9H-xanthene-9-carboxamide

• IUPAC Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C21H21NO3/c23-20(22-14-21(24)12-6-1-7-13-21)19-15-8-2-4-10-17(15)25-18-11-5-3-9-16(18)19/h2-6,8-12,19,24H,1,7,13-14H2,(H,22,23)
• InChI Key: JRAZPRUHNNFTHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)(CNC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24)O
• Molecular Formula: C21H21NO3
• Molecular Weight: 335.4 g/mol
• CAS No.: 2097871-93-5

Description

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-9H-xanthene-9-carboxamide is a useful research compound. Its molecular formula is C21H21NO3 and its molecular weight is 335.403. The purity is usually 95%.
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Scientific Research Applications

Computational Study on Energetics and Reactivity

A computational analysis of xanthene and thioxanthene derivatives, including those with carboxamide functional groups, offers insights into their energetics and reactivity. These studies provide foundational knowledge for applications in synthetic chemistry and material science, highlighting the importance of structural and electronic properties in determining their chemical behavior (Freitas, Gomes, & Ribeiro da Silva, 2013).

Hydrogen Bonding in Anticonvulsant Enaminones

Research into the crystal structures of anticonvulsant enaminones, which share structural motifs with xanthene derivatives, emphasizes the role of hydrogen bonding in modulating their physical properties. Such understanding aids in the design of compounds with specific therapeutic or material properties (Kubicki, Bassyouni, & Codding, 2000).

Polyamides Containing Xanthene Units

The synthesis of new polyamides containing xanthene units demonstrates the application of these compounds in creating materials with desirable properties such as optical transparency, thermal stability, and mechanical strength. These materials are significant for various industrial applications, including coatings and films (Guo et al., 2015).

Synthesis and Chemical Stability of N-Acyl Derivatives

Investigations into the chemical stability and enzymatic hydrolysis of N-acyl and N-alkoxycarbonyl amide derivatives provide valuable information for the development of prodrugs. This research is crucial for designing molecules with enhanced bioavailability and therapeutic efficacy, without direct reference to specific drugs or treatments (Kahns & Bundgaard, 1991).

Synthetic Strategies and Biological Activities of Xanthenes

A comprehensive review of the synthetic methodologies for xanthenes, including those with carboxamide groups, and their biological activities highlights their potential in medicinal chemistry. This includes their applications in developing neuroprotective, antitumor, and antimicrobial agents, showcasing the versatility of xanthenes in drug discovery and other biological applications (Maia et al., 2020).